2-[(4-chlorophenoxy)methyl]-5-fluoro-1H-benzimidazole

• IUPAC Name: 2-[(4-chlorophenoxy)methyl]-6-fluoro-1H-benzimidazole
• InChI: InChI=1S/C14H10ClFN2O/c15-9-1-4-11(5-2-9)19-8-14-17-12-6-3-10(16)7-13(12)18-14/h1-7H,8H2,(H,17,18)
• InChI Key: MCBCKSQJQPHWIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC2=NC3=C(N2)C=C(C=C3)F)Cl
• Molecular Formula: C14H10ClFN2O
• Molecular Weight: 276.69 g/mol

Description

Molecular Structure Analysis

The molecular structure of “2-[(4-chlorophenoxy)methyl]-5-fluoro-1H-benzimidazole” consists of a benzimidazole core with a fluorine atom at the 5-position and a (4-chlorophenoxy)methyl group at the 2-position. The molecular formula is C14H10ClFN2O.

Scientific Research Applications

Plant Growth Regulation

. . This suggests that “2-[(4-chlorophenoxy)methyl]-5-fluoro-1H-benzimidazole” might have similar effects.

Antifungal Activity

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UV Radiation Studies

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Environmental Risk Assessment

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Drug Development

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Biochemical Research

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Future Directions

The future directions for the study of “2-[(4-chlorophenoxy)methyl]-5-fluoro-1H-benzimidazole” and similar compounds likely involve further exploration of their biological activities and potential applications in medicine and other fields. Given the interest in benzimidazole derivatives for their anticancer and antimicrobial activities, it’s possible that “2-[(4-chlorophenoxy)methyl]-5-fluoro-1H-benzimidazole” could be studied in these contexts.

Mechanism of Action

Target of Action

It’s worth noting that benzimidazole compounds and their derivatives have been widely studied for their potential biological activities, including antiproliferative and antimicrobial activities .

Mode of Action

It’s known that benzimidazole derivatives can interact with biological targets through various mechanisms, such as hydrogen bond interactions, electrostatic interactions, and π–π stacking interactions . These interactions can lead to changes in the biological activity of the target, potentially leading to the observed effects of the compound.

Biochemical Pathways

It’s known that benzimidazole compounds and their derivatives can affect various biochemical pathways, depending on their specific targets and mode of action .

Result of Action

It’s known that benzimidazole compounds and their derivatives can have various effects at the molecular and cellular level, depending on their specific targets and mode of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and its interaction with its targets . .